2-((6-(furan-2-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C18H17N3O2S/c1-13-4-6-14(7-5-13)11-19-17(22)12-24-18-9-8-15(20-21-18)16-3-2-10-23-16/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: KIXFSRRVHIUAEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(C=C2)C3=CC=CO3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

2-((6-(furan-2-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thioacetamide derivative that has shown promising results in scientific research.

Scientific Research Applications

Biological Activities

Research on compounds structurally related to 2-((6-(furan-2-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide has demonstrated a variety of biological activities. For example, derivatives of pyridazinone have been found to possess vasorelaxant and antiplatelet properties, suggesting potential therapeutic applications in cardiovascular diseases (Costas et al., 2010). Similarly, alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives exhibited anticonvulsant activities, revealing their potential in treating seizure disorders (Kohn et al., 1993).

Antioxidative Properties

Heterocyclic compounds, including those with furan moieties, have been investigated for their antioxidative activities. Research into these compounds, particularly in the context of Maillard reaction products, underscores their potential in mitigating oxidative stress-related conditions (Yanagimoto et al., 2002).

Chemical Synthesis and Characterization

The synthesis and characterization of related compounds have been extensively explored. Studies have described the synthesis of pyridazinone derivatives, highlighting the versatility of these compounds in chemical synthesis and their potential as scaffolds for developing new therapeutic agents (Kalai et al., 2021). Additionally, research into polysubstituted pyridine derivatives revealed their fungicidal and herbicidal activities, suggesting applications in agriculture (Zheng & Su, 2005).

Anticonvulsant and Anti-inflammatory Activities

The anticonvulsant and anti-inflammatory potential of compounds related to this compound has been documented. These activities highlight the potential for these compounds to be developed into medications for neurological and inflammatory conditions (Boukharsa et al., 2018).